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Compound of Interest

Compound Name: sec-Butyl benzoate
CAS No.: 3306-36-3
Cat. No.: B1616121
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This technical guide provides an in-depth overview of sec-butyl benzoate, a benzoate ester of
significant interest in various chemical and pharmaceutical applications. This document outlines
its chemical identity, physicochemical properties, relevant experimental protocols, and key
relationships between its associated chemical entities. It is intended for researchers, scientists,
and professionals in drug development and chemical synthesis.

Chemical Identity: IUPAC Nomenclature and
Synonyms

The formal nomenclature for sec-butyl benzoate, as defined by the International Union of Pure
and Applied Chemistry (IUPAC), is butan-2-yl benzoate.[1] For specific stereocisomers, the
designation changes accordingly; for instance, the R-isomer is named [(2R)-butan-2-yl]
benzoate.[2][3]

In addition to its formal IUPAC name, sec-butyl benzoate is known by several synonyms in
scientific literature and commerce. These alternative names are crucial for comprehensive
literature searches and material sourcing.
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Common Synonyms:

e Benzoic acid, sec-butyl ester[4]

e Benzoic acid, 1-methylpropyl ester[5]
e s-Butyl benzoate[1]

o 1-Methylpropyl benzoate[4]

Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of sec-butyl
benzoate. These data are essential for experimental design, safety assessments, and process
development.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Experimental Protocols

This section details representative experimental protocols for the synthesis and analysis of
benzoate esters like sec-butyl benzoate. These methodologies are foundational and can be
adapted based on specific laboratory conditions and research objectives.

Synthesis via Fischer Esterification

The synthesis of sec-butyl benzoate can be achieved through the Fischer esterification of
benzoic acid with sec-butanol, typically in the presence of an acid catalyst.
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Objective: To synthesize sec-butyl benzoate from benzoic acid and sec-butanol.
Materials:

e Benzoic acid

e sec-Butanol (butan-2-ol)

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate (5% aqueous solution)

e Anhydrous magnesium sulfate

o Toluene (for azeotropic removal of water)

o Standard laboratory glassware for reflux and distillation

Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine benzoic acid (1.0 equivalent), sec-butanol (3.0 equivalents), and a catalytic amount
of concentrated sulfuric acid (approximately 0.1 equivalents).

» Add a suitable solvent, such as toluene, to facilitate the azeotropic removal of water.

o Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap.

» Monitor the reaction progress by observing the amount of water collected or by using thin-
layer chromatography (TLC).

e Once the reaction is complete (no more water is formed), cool the mixture to room
temperature.

o Transfer the reaction mixture to a separatory funnel and wash sequentially with water, 5%
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude sec-butyl benzoate.

» Purify the crude product by vacuum distillation to obtain pure sec-butyl benzoate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile compounds
like sec-butyl benzoate.

Objective: To identify and quantify sec-butyl benzoate in a sample matrix.
Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a capillary column (e.g., BP-5 or equivalent).
o Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

* Injector: Split mode, with a temperature of 250°C.

e Oven Program: Initial temperature of 90°C (hold for 1 min), ramp to 280°C at 35°C/min, and
hold for 2 minutes.

e Mass Spectrometer: Operated in electron impact (El) mode at 70 eV.
e MS Transfer Line Temperature: 300°C.

e lon Source Temperature: 200°C.

Scan Range: 50-550 amu.
Procedure:

o Sample Preparation: Dissolve a known quantity of the sample containing sec-butyl
benzoate in a suitable solvent (e.g., methanol or dichloromethane) to a final concentration
appropriate for GC-MS analysis.
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o Calibration: Prepare a series of standard solutions of pure sec-butyl benzoate at known
concentrations to establish a calibration curve.

e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample and standard solutions
into the GC-MS system.

o Data Acquisition: Acquire the total ion chromatogram (TIC) and mass spectra for each run.

o Data Analysis: Identify the sec-butyl benzoate peak in the chromatogram based on its
retention time, which should match that of the standard. Confirm the identity by comparing
the acquired mass spectrum with a reference spectrum. Quantify the amount of sec-butyl
benzoate in the sample by using the calibration curve.

Visualization of Chemical Relationships

The following diagram illustrates the logical relationship between sec-butyl benzoate and its
precursor molecules, as well as its nomenclature.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Caption: Synthesis and nomenclature of sec-butyl benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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